2,6-difluoro-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 2,6-difluoro-N-(2-phenylethyl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H18F2N2O/c22-18-10-6-11-19(23)20(18)21(26)25(15-17-9-4-5-13-24-17)14-12-16-7-2-1-3-8-16/h1-11,13H,12,14-15H2
• InChI Key: QNDVEUCQCYZZMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN(CC2=CC=CC=N2)C(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C21H18F2N2O
• Molecular Weight: 352.4 g/mol

Description

2,6-difluoro-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide, also known as DFPB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of drug discovery. DFPB belongs to the class of benzamide derivatives, which have been shown to exhibit various pharmacological activities.

Mechanism of Action

The mechanism of action of 2,6-difluoro-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide is not fully understood. However, it has been proposed that it exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It has also been suggested that this compound may act as an antioxidant by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes in the body. It has been found to modulate the expression of various genes involved in cancer progression, inflammation, and oxidative stress. Additionally, it has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 and matrix metalloproteinases, that are involved in cancer and inflammation.

Advantages and Limitations for Lab Experiments

2,6-difluoro-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide has several advantages for use in lab experiments. It is relatively easy to synthesize, and its anticancer activity has been well established in various cancer cell lines. However, there are also some limitations to its use. This compound has poor solubility in water, which can make it difficult to administer in vivo. Additionally, its toxicity profile has not been fully characterized, which may limit its potential for clinical use.

Future Directions

There are several future directions for research on 2,6-difluoro-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the final product. Another area of interest is the characterization of the toxicity profile of this compound, which could provide valuable information for its potential clinical use. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

2,6-difluoro-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide can be synthesized using a multi-step process that involves the reaction of 2,6-difluorobenzoyl chloride with phenethylamine, followed by the reaction of the resulting intermediate with pyridine-2-carboxaldehyde. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2,6-difluoro-N-phenethyl-N-(pyridin-2-ylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit significant anticancer activity in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, it has been found to have anti-inflammatory, antioxidant, and neuroprotective effects.